Cas no 1851100-95-2 (4-(3-Hydroxy-3-methylazetidin-1-yl)benzaldehyde)

• Product Name: 4-(3-Hydroxy-3-methylazetidin-1-yl)benzaldehyde
• CAS No: 1851100-95-2
• MF: C₁₁H₁₃NO₂
• MW: 191.226423025131
• CID: 5747897
• PubChem ID: 131161052
• Update Time: 2025-11-06

4-(3-Hydroxy-3-methylazetidin-1-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(3-Hydroxy-3-methylazetidin-1-yl)benzaldehyde
• 1851100-95-2
• EN300-725788

• Inchi： 1S/C11H13NO2/c1-11(14)7-12(8-11)10-4-2-9(6-13)3-5-10/h2-6,14H,7-8H2,1H3
• InChI Key： LYHJKBYAALFOPQ-UHFFFAOYSA-N
• SMILES： OC1(C)CN(C2C=CC(C=O)=CC=2)C1

Computed Properties

• Exact Mass: 191.094628657g/mol
• Monoisotopic Mass: 191.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 40.5Ų

Additional information on 4-(3-Hydroxy-3-methylazetidin-1-yl)benzaldehyde

Comprehensive Overview of 4-(3-Hydroxy-3-methylazetidin-1-yl)benzaldehyde (CAS No. 1851100-95-2)

4-(3-Hydroxy-3-methylazetidin-1-yl)benzaldehyde is a specialized organic compound with the CAS number 1851100-95-2, widely recognized in pharmaceutical and chemical research. This compound features a unique molecular structure combining a benzaldehyde moiety with a 3-hydroxy-3-methylazetidine ring, making it a valuable intermediate in drug discovery and material science. Its applications span from medicinal chemistry to bioconjugation, attracting significant interest from researchers and industry professionals.

The growing demand for heterocyclic compounds in modern therapeutics has positioned 4-(3-Hydroxy-3-methylazetidin-1-yl)benzaldehyde as a key building block. Recent studies highlight its potential in designing kinase inhibitors and GPCR-targeted drugs, aligning with trends in precision medicine. Users frequently search for "azetidine derivatives in drug development" or "benzaldehyde applications in organic synthesis," reflecting its relevance in cutting-edge research.

From a synthetic perspective, this compound's aldehyde functional group offers versatile reactivity, enabling Schiff base formation or reductive amination. Such properties are crucial for creating biodegradable polymers and smart materials, topics gaining traction in sustainable chemistry discussions. Analytical techniques like HPLC and NMR are typically employed for purity verification, addressing common queries about "CAS 1851100-95-2 characterization methods."

In pharmaceutical contexts, the hydroxyl group in its structure facilitates hydrogen bonding with biological targets, explaining its utility in structure-activity relationship (SAR) studies. This aligns with frequent searches for "bioisosteric replacements in lead optimization." The compound's stability under physiological conditions makes it particularly valuable for prodrug design, a hot topic in drug delivery system research.

Industrial applications of 4-(3-Hydroxy-3-methylazetidin-1-yl)benzaldehyde extend to photoinitiators and crosslinking agents in specialty coatings. With increasing interest in "green chemistry alternatives," this compound's potential as a low-toxicity reagent is being explored. Technical discussions often focus on its solubility profiles and thermal stability – key parameters for process chemists.

Recent patent analyses reveal growing IP activity around azetidine-containing compounds, with CAS 1851100-95-2 appearing in several applications related to neurodegenerative disease treatments. This connects to popular searches about "small molecule therapeutics for Alzheimer's." The compound's chiral center also makes it relevant to asymmetric synthesis discussions, particularly in catalysis research.

Quality control protocols for 4-(3-Hydroxy-3-methylazetidin-1-yl)benzaldehyde typically emphasize residual solvent analysis and heavy metal screening, addressing regulatory concerns in GMP manufacturing. These aspects respond to frequent queries about "pharmaceutical intermediate specifications." The compound's crystalline form stability is another area of technical interest, especially for formulation scientists.

Emerging applications in bioconjugation chemistry leverage the compound's dual functionality, enabling site-specific protein modification. This aligns with trends in antibody-drug conjugate (ADC) development, a rapidly growing field. Researchers often investigate its reactivity with thiol groups – a common search term in biomolecular engineering forums.

Environmental fate studies indicate that 4-(3-Hydroxy-3-methylazetidin-1-yl)benzaldehyde undergoes biodegradation under standard conditions, making it attractive for eco-friendly chemical processes. This responds to increasing searches for "sustainable synthetic intermediates." The compound's low bioaccumulation potential further enhances its profile in green chemistry initiatives.

Future research directions may explore the compound's utility in metal-organic frameworks (MOFs) or covalent organic frameworks (COFs), areas generating substantial academic interest. Its structural rigidity and hydrogen-bonding capacity make it a promising candidate for molecular recognition systems, connecting to searches about "supramolecular chemistry building blocks."